N-(4-ethoxyphenyl)-2-(3-((4-methoxyphenyl)sulfonyl)-6-oxopyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[3-(4-methoxyphenyl)sulfonyl-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C21H21N3O6S/c1-3-30-17-6-4-15(5-7-17)22-19(25)14-24-21(26)13-12-20(23-24)31(27,28)18-10-8-16(29-2)9-11-18/h4-13H,3,14H2,1-2H3,(H,22,25)
• InChI Key: OQVRWEZZGYXZSH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C(=O)C=CC(=N2)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C21H21N3O6S
• Molecular Weight: 443.5 g/mol
• CAS No.: 1251559-72-4

Description

N-(4-ethoxyphenyl)-2-(3-((4-methoxyphenyl)sulfonyl)-6-oxopyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C21H21N3O6S and its molecular weight is 443.47. The purity is usually 95%.
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Scientific Research Applications

Antinociceptive Activity:

• Research indicates that derivatives of 3(2H)‐pyridazinone, including similar compounds to N-(4-ethoxyphenyl)-2-(3-((4-methoxyphenyl)sulfonyl)-6-oxopyridazin-1(6H)-yl)acetamide, have been synthesized and evaluated for their antinociceptive activities. It was found that certain compounds in this category are more potent than aspirin in antinociceptive activities. The research also explored the quantitative relationships between structural parameters and antinociceptive activity of these compounds, showing a close relationship between the first‐order molecular connectivity index (1 χ) and antinociceptive activity (Doğruer et al., 2000).

Enzyme Inhibitory Activities:

• A study focused on the synthesis of N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide derivatives and evaluated them for their inhibition potential against enzymes such as bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. One of the compounds demonstrated good activity against these enzymes, and structure-activity relationships (SAR) studies were conducted along with molecular docking to explore the mode of binding of the compounds against these enzymes (Virk et al., 2018).

Catalytic Hydrogenation for Green Synthesis:

• A study described the use of a novel Pd/C catalyst for the hydrogenation of N-(3-nitro-4- methoxyphenyl)acetamide into N-(3-amino-4-methoxyphenyl)acetamide, highlighting its importance as an intermediate in the production of azo disperse dyes. This green synthesis approach aimed to reduce the hydrolyzations of reactant and product, achieving a high selectivity of 99.3% (Qun-feng, 2008).

Anticancer Activity:

• A series of 4-arylsulfonyl-1,3-oxazoles were synthesized and evaluated for their anticancer activities against various cancer cell lines. Among these compounds, a derivative exhibited the highest activity against specific cancer cell lines, exerting a cytostatic effect. The COMPARE analysis suggested a weak or slightly moderate positive correlation with compounds having known mechanisms of antitumor activity, indicating specificity and potential as a leading compound for further studies (Zyabrev et al., 2022).